![molecular formula C15H24O4 B1245706 6-hydroxypunctaporonin B](/img/structure/B1245706.png)
6-hydroxypunctaporonin B
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Overview
Description
6-hydroxypunctaporonin B is a natural product found in Pestalotiopsis disseminata with data available.
Scientific Research Applications
Antibacterial Activity
6-Hydroxypunctaporonin B, a caryophyllene-type sesquiterpene alcohol, has been identified as having antibacterial properties. A study found that this compound, isolated from the fungicolous fungus Pestalotiopsis disseminata, exhibited activity against Gram-positive bacteria (Deyrup, Swenson, Gloer, & Wicklow, 2006).
Cytotoxic Properties
In another research, 6-hydroxypunctaporonin B, along with other related compounds, was isolated from Cytospora sp. and was found to show modest cytotoxicity against HeLa cells, indicating potential use in cancer research (Li, Wang, Liu, & Che, 2017).
Role in Fungal Metabolism
Further studies on fungicolous isolates of Pestalotiopsis sp. revealed new caryophyllene sesquiterpenoids, including variations of 6-hydroxypunctaporonin B. These studies contribute to understanding the metabolic pathways and chemical ecology of fungicolous fungi (Hwang, Wicklow, & Gloer, 2016).
properties
Product Name |
6-hydroxypunctaporonin B |
---|---|
Molecular Formula |
C15H24O4 |
Molecular Weight |
268.35 g/mol |
IUPAC Name |
(1S,2S,4S,5Z,7Z,9R)-8-(hydroxymethyl)-4,11,11-trimethylbicyclo[7.2.0]undeca-5,7-diene-1,2,4-triol |
InChI |
InChI=1S/C15H24O4/c1-13(2)7-11-10(9-16)5-4-6-14(3,18)8-12(17)15(11,13)19/h4-6,11-12,16-19H,7-9H2,1-3H3/b6-4-,10-5+/t11-,12+,14-,15-/m1/s1 |
InChI Key |
BGSGZHXKGLGBSY-KEPRIURBSA-N |
Isomeric SMILES |
C[C@@]/1(C[C@@H]([C@@]2([C@H](CC2(C)C)/C(=C/C=C1)/CO)O)O)O |
Canonical SMILES |
CC1(CC2C1(C(CC(C=CC=C2CO)(C)O)O)O)C |
synonyms |
6-hydroxypunctaporonin B |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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